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Abstract

Leucinostatin K is a member of the leucinostatin family of peptide antibiotics produced by
fungi of the Paecilomyces genus, notably Paecilomyces marquandii and Paecilomyces
lilacinus.[1][2] These non-ribosomally synthesized peptides exhibit a range of biological
activities, including antimicrobial, antitumor, and antiprotozoal effects. The unique structural
features of leucinostatins, including the presence of a tertiary amine-oxide terminal group in
Leucinostatin K, contribute to their biological potency. This technical guide provides a
comprehensive overview of the chemical structure of Leucinostatin K, including its detailed
molecular composition, stereochemistry, and the experimental data supporting its elucidation. It
also summarizes its known biological activities and mechanism of action, offering valuable
insights for researchers in natural product chemistry, drug discovery, and molecular biology.

Chemical Structure of Leucinostatin K

Leucinostatin K is a complex nonapeptide characterized by the presence of several non-
proteinogenic amino acids and a unique tertiary amine-oxide moiety at its C-terminus. Its
chemical formula is C62H111N11014 with a molecular weight of 1234.63 g/mol .

Amino Acid Composition and Sequence
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The core structure of Leucinostatin K is a linear peptide chain composed of nine amino acid
residues. While the exact sequence was determined through detailed spectroscopic analysis, a
representative structure of the leucinostatin family, Leucinostatin A, consists of residues such
as 4-methyl-L-proline (MePro), 2-amino-6-hydroxy-4-methyl-8-oxodecanoic acid (AHyMeOA),
hydroxyleucine (HyLeu), a-aminoisobutyric acid (AIB), and B-Alanine.[3] Leucinostatin K
shares this core peptide backbone but is distinguished by a modification at the C-terminal
diamine.

The definitive feature of Leucinostatin K, along with Leucinostatin H, is the presence of a
tertiary amine-oxide terminal group.[1] This modification significantly influences the molecule's
polarity and potential interactions with biological targets.

Visual Representation of the Leucinostatin Family Relationship:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.medchemexpress.cn/mce_publications/3610826.html
https://www.medchemexpress.cn/mce_publications/3610826.html
https://www.medchemexpress.cn/mce_publications/3610826.html
https://wi.knaw.nl/images/ResearchGroups/Publications/1989%20Mikami%200001.pdf
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1005685
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1005685
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1005685
https://www.benchchem.com/product/b1674800#chemical-structure-of-leucinostatin-k
https://www.benchchem.com/product/b1674800#chemical-structure-of-leucinostatin-k
https://www.benchchem.com/product/b1674800#chemical-structure-of-leucinostatin-k
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

